![molecular formula C5H10O2 B1193927 Poloxalene CAS No. 691397-13-4](/img/structure/B1193927.png)
Poloxalene
Overview
Description
Poloxalene is a synthetic block copolymer of ethylene oxide and propylene oxide . It belongs to the class of organic compounds known as epoxides, which are compounds containing a cyclic ether with three ring atoms (one oxygen and two carbon atoms) .
Synthesis Analysis
This compound is a type of amphiphilic block copolymer constituted by PEO units (polyethylene oxide) and PPO units (polypropylene oxide). These units have the capability to self-assemble in micellar structures in an aqueous medium, forming polymeric micelles . The chemical flexibility of these copolymers allows for the production of a vast number of sophisticated structures .Molecular Structure Analysis
This compound is composed of a central hydrophobic chain of polyoxypropylene (polypropylene oxide) flanked by two hydrophilic chains of polyoxyethylene (polyethylene oxide) . The lengths of the polymer blocks can be customized, resulting in many different poloxalenes with slightly different properties .Physical And Chemical Properties Analysis
This compound is a hydrophilic non-ionic surfactant . It has temperature-dependent self-assembling and thermo-gelling behavior. Concentrated aqueous solutions of this compound are liquid at low temperature and form a gel at higher temperature in a reversible process .Scientific Research Applications
Bloat Control in Cattle : Poloxalene has been proven effective in controlling legume bloat in cattle. It was found to prevent legume bloat nearly 100% of the time when cattle consumed sufficient amounts (Bartley et al., 1965). Similar studies confirmed its efficacy in preventing bloat with both legume and grain rations and observed no significant effect on milk yield or composition (Bezeau et al., 1967).
Cardiovascular Health : this compound has been studied for its impact on cardiovascular health. It inhibited hypercholesterolemia in rabbits on a cholesterol-free, low-fat diet, indicating its potential role in managing cholesterol levels (Rodgers et al., 1989). Another study showed this compound's effectiveness in preventing experimentally produced atherosclerosis in rabbits (Rodgers et al., 1983).
Pharmaceutical Applications : this compound-based hydrogels, known for their reversible thermal characteristics, have been used in mucoadhesive formulations for drug delivery due to their non-irritating nature and ability to maintain drug concentration for extended periods (Giuliano et al., 2018).
Surfactant Properties : The surfactant nature of this compound was leveraged in a study where its inclusion in the diet affected lipid absorption, food intake, and serum cholesterol concentration in rats (Rodgers et al., 1984).
Cancer Therapy : Poloxamers and poloxamines, including this compound, have been investigated for their potential as nanosystems in cancer therapy. These compounds can form polymeric micelles in aqueous media, improving their potential as drug and genetic material nanocarriers (Almeida et al., 2017).
Properties
IUPAC Name |
2-methyloxirane;oxirane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6O.C2H4O/c1-3-2-4-3;1-2-3-1/h3H,2H2,1H3;1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVGRUAULSDPKGF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CO1.C1CO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
691397-13-4, 126925-06-2, 697765-47-2, 9003-11-6, 106392-12-5 | |
Record name | Ethylene oxide-propylene oxide triblock copolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=691397-13-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Oxirane, 2-methyl-, polymer with oxirane, graft | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=126925-06-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Ethylene oxide-propylene oxide diblock copolymer | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=697765-47-2 | |
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Record name | Ethylene oxide-propylene oxide copolymer | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=9003-11-6 | |
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Record name | Ethylene oxide-propylene oxide block copolymer | |
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Molecular Weight |
102.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Liquid, Liquid; [Hawley] Cloudy paste or hazy viscous liquid; [MSDSonline] | |
Record name | Oxirane, 2-methyl-, polymer with oxirane | |
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Record name | Poloxalene | |
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Solubility |
Soluble in cold water | |
Record name | Poloxamer 188 | |
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URL | https://www.drugbank.ca/drugs/DB11333 | |
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Mechanism of Action |
P188 seals stable defects in cell membranes induced by skeletal muscle cell membranes rupture induced by ischemia-reperfusion injury, electroporation, irradiation, and heat damage. The full mechanism of action of P188 in inducing cytoprotective effects is not clear; however, based on _in vitro_ experiments and the structural similarity to plasmalemma, P188 may be directly incorporated into the phospholipid bilayer to attenuate the extent of tissue injury. Its high surface activity facilitates P188 to be inserted into lipid monolayers. P188 is proposed to exert localized actions by only interacting with damaged and compromised bilayers where the local lipid packing density is reduced. In addition to the direct interaction with the membrane, P188 was shown to inhibit MMP-9 protein levels and activity, as well as the NF-κB signal pathway, in the model of acute cerebral ischemia, which is associated with increased BBB permeability leading to cerebral edema and increased penetration. MMP-9 is a key factor in extracellular matrix (ECM) degradation and BBB disruption. | |
Record name | Poloxamer 188 | |
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Color/Form |
Liquid | |
CAS No. |
53637-25-5, 691397-13-4, 9003-11-6, 106392-12-5 | |
Record name | Thanol E 4003 | |
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Record name | Poloxamer 407 | |
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Record name | Poloxamer 188 | |
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Record name | Poloxalene | |
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URL | https://www.drugbank.ca/drugs/DB11451 | |
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Record name | Poloxalene | |
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Record name | Oxirane, 2-methyl-, polymer with oxirane | |
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Record name | Oxirane, 2-methyl-, polymer with oxirane | |
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Record name | Oxirane, 2-methyl-, polymer with oxirane, block | |
Source | European Chemicals Agency (ECHA) | |
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Record name | POLOXALENE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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